(E)-4-((5-Bromothiophen-2-yl)methylene)-2-phenyloxazol-5(4H)-one

• Molecular Formula: C14H8BrNO2S
• Molecular Weight: 334.19 g/mol
• IUPAC Name: (4E)-4-[(5-bromothiophen-2-yl)methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C14H8BrNO2S/c15-12-7-6-10(19-12)8-11-14(17)18-13(16-11)9-4-2-1-3-5-9/h1-8H/b11-8+
• InChI Key: BBWQIVHLOMQZCT-DHZHZOJOSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=N/C(=C/C3=CC=C(S3)Br)/C(=O)O2
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CC3=CC=C(S3)Br)C(=O)O2

Description

(E)-4-((5-Bromothiophen-2-yl)methylene)-2-phenyloxazol-5(4H)-one: , is a heterocyclic compound.

• Its chemical structure consists of an oxazole ring fused with a thiophene ring, and it contains a carbonyl group and a nitroso group.
• The compound exhibits interesting electronic properties due to its conjugated system.

Preparation Methods

• One synthetic route involves the palladium-catalyzed direct heteroarylation of pyridyl-containing substrates, specifically 2-(5-bromothiophen-2-yl)pyridine and 8-bromoquinoline .
• The reaction proceeds in moderate to high yields with various heteroarenes, allowing access to polyheteroaromatics.
• Industrial production methods may involve optimization of this synthetic route or alternative approaches.

Chemical Reactions Analysis

(E)-4-((5-Bromothiophen-2-yl)methylene)-2-phenyloxazol-5(4H)-one: can undergo various reactions:

• Common reagents include palladium catalysts, reducing agents, and nucleophiles.
• Major products depend on reaction conditions and substituents.

Scientific Research Applications

Chemistry: Used as a building block for more complex molecules.

Biology: Investigated for potential biological activities (e.g., antimicrobial, antitumor).

Medicine: Research into its pharmacological properties and potential drug development.

Industry: May find applications in materials science or organic electronics.

Mechanism of Action

• The compound’s effects depend on its specific application.
• Molecular targets and pathways would vary based on its use (e.g., as a ligand, drug, or material).

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s properties and applications are an active area of research, and further studies may reveal additional insights